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Compound of Interest

Compound Name: Ethyl Chrysanthemate-D6

Cat. No.: B15556774

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Ethyl Chrysanthemate-D6. Given that safety data for the deuterated form is not
extensively available, this guide leverages data from the non-deuterated Ethyl Chrysanthemate
and the broader class of pyrethroid compounds, for which Ethyl Chrysanthemate is a key
intermediate. This information is intended to enable researchers to handle this compound
safely in a laboratory setting.

Chemical and Physical Properties

Ethyl Chrysanthemate is a key intermediate in the synthesis of pyrethroid insecticides.[1] The
deuterated form, Ethyl Chrysanthemate-D6, is structurally identical except for the substitution
of six hydrogen atoms with deuterium. This isotopic labeling is typically used in research for
tracing metabolic pathways or as an internal standard in analytical studies. While deuteration
can slightly alter physical properties such as density and boiling point, the fundamental
chemical reactivity and biological activity are generally considered to be similar to the non-
deuterated analog.

Table 1: Physical and Chemical Properties of Ethyl Chrysanthemate
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Property Value Reference
Molecular Formula C12H2002 [2]
Molecular Weight 196.29 g/mol [3]
Appearance .Cok.)rless to pale yellow oily ]
liquid
Odor Faint, pleasant floral [4]
Boiling Point 112 °C @ 10 mmHg [5]
Flash Point 84 °C (184 °F) [5]
Density 0.906 g/mL at 25 °C [5]

Insoluble in water; soluble in
Solubility organic solvents like ethanol [4]

and diethyl ether.

Toxicological Data

The acute toxicity of Ethyl Chrysanthemate has been evaluated in several animal models. It
exhibits low acute toxicity to mammals.[4] The primary mechanism of toxicity for pyrethroids,
the class of compounds derived from ethyl chrysanthemate, involves the disruption of voltage-
gated sodium channels in the nervous system.[6][7]

Table 2: Acute Toxicity of Ethyl Chrysanthemate (Non-deuterated)
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Test Species Route Value Reference
LDso Rat Oral 2600 mg/kg [8]
LDso Mouse Oral 2600 mg/kg [8]
LDso Guinea Pig Oral 1900 mg/kg [8]
LDso Mouse Dermal > 5000 mg/kg [8]
LCso Mamma.l ] Inhalation > 1600 mg/m3 [8]
(unspecified)
LC Mouse Inhalation > 1600 mg/m3 [8]

Hazard Identification and Handling Precautions

Based on available safety data sheets for Ethyl Chrysanthemate, the compound is considered
to have low acute toxicity. However, as with any chemical, appropriate handling precautions
should be observed to minimize exposure.

GHS Classification

While some sources indicate that Ethyl Chrysanthemate does not meet the criteria for GHS
hazard classification, it is prudent to handle it as a potential mild irritant.[3][8]

Personal Protective Equipment (PPE)

A standard laboratory safety protocol should be followed when handling Ethyl
Chrysanthemate-D6.

Table 3: Recommended Personal Protective Equipment
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Protection Type Recommendation

Eye/Face Protection Safety glasses with side shields or goggles.

Chemically resistant gloves (e.g., nitrile). Lab

Skin Protection
coat.

Not typically required under normal use with
Respiratory Protection adequate ventilation. If aerosols are generated,
use a NIOSH-approved respirator.

Handling and Storage

» Handling: Avoid contact with eyes, skin, and clothing. Avoid breathing vapors or mist. Wash

thoroughly after handling.

o Storage: Keep container tightly closed in a dry, cool, and well-ventilated place.

Experimental Protocols: A General Framework for
Safety Assessment

Specific experimental protocols for the safety assessment of Ethyl Chrysanthemate-D6 are
not readily available in the public domain. However, a general workflow for assessing the safety
of a chemical like Ethyl Chrysanthemate can be outlined based on standard toxicological
practices for new chemical entities and the known properties of pyrethroids.
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In Vitro Assessment

Cytotoxicity Assays Genotoxicity Assays (e.g., Ames test) Metabolic Stability Assays
Proceed if low in vitro toxicity In Vivo Assessment (Rodent Model) Data Analysis and Risk Assessment
Acute Toxicity (LD50/LC50) Sub-chronic Toxicity Data Analysis }—>| Risk }—>| SDS Pr

Dermal & Ocular Irritation

Click to download full resolution via product page

A generalized workflow for the safety assessment of a chemical compound.

Potential Signaling Pathways and Mechanism of
Action

As an intermediate for pyrethroid synthesis, the primary toxicological concern for Ethyl
Chrysanthemate would be related to the known mechanism of action of pyrethroids.
Pyrethroids exert their neurotoxic effects by targeting voltage-gated sodium channels in
neurons.[6] This leads to prolonged channel opening, repetitive nerve firing, and eventual
paralysis in insects.[4][9] While mammals are less susceptible due to more efficient
metabolism, high doses can lead to neurotoxic effects.[7]

The metabolism of pyrethroids, and by extension their precursors like Ethyl Chrysanthemate,
primarily involves ester hydrolysis, breaking the molecule down into its constituent acid and
alcohol moieties, followed by oxidation.[7][10]
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Pyrethroid Interaction with Neuron

Pyrethroid Compound Neuron Membrane
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Voltage-Gated
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Cellular Effects

Prolonged Channel Opening

:
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Neurotoxicity
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Simplified diagram of the pyrethroid mechanism of action on voltage-gated sodium channels.

First Aid Measures

In case of exposure to Ethyl Chrysanthemate, the following first aid measures are
recommended based on SDS for the non-deuterated compound.

o After eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least

15 minutes.
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 After skin contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.

 After inhalation: Remove to fresh air. If not breathing, give artificial respiration.

» After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Clean mouth with water and drink plenty of water afterwards.

In all cases of significant exposure or if symptoms persist, seek medical attention.

Fire-Fighting Measures

» Suitable extinguishing media: Water spray, carbon dioxide (COz2), dry chemical, or alcohol-
resistant foam.

» Specific hazards: Combustible liquid. In case of fire, hazardous decomposition products such
as carbon monoxide and carbon dioxide may be formed.

Disposal Considerations

Dispose of contents/container in accordance with local, regional, and national regulations.
Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.

This guide is intended for informational purposes for a professional audience and should not be
considered a substitute for a formal Safety Data Sheet (SDS) or a comprehensive risk
assessment conducted by a qualified professional. Always refer to the specific SDS provided
by the supplier for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl Chrysanthemate-D6: A Technical Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556774#ethyl-chrysanthemate-d6-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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